Cas no 110100-10-2 (5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)-)

• Product Name: 5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)-
• CAS No: 110100-10-2
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 2886157
• Update Time: 2023-08-10

5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)-

• Inchi： 1S/C8H12N2OS/c1-8(2,11)6-4-9-7(12-3)10-5-6/h4-5,11H,1-3H3
• InChI Key： TXPMUDIZPOBVMW-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=N1)C(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• XLogP3: 0.8
• Topological Polar Surface Area: 71.3